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Compound of Interest

Compound Name: Quaternium-22

Cat. No.: B1198380

Quaternium-22: A Comprehensive Technical
Guide
Introduction

Quaternium-22 is a quaternary ammonium salt extensively utilized in the cosmetics and
personal care industries.[1] It functions primarily as a film former, hair conditioning agent, and
antistatic agent.[1][2] Its cationic nature allows for strong substantivity to the negatively charged
surfaces of hair and skin, imparting a range of desirable properties such as improved
combability, reduced static electricity, and enhanced sheen.[1][3] This technical guide provides
an in-depth overview of the chemical structure, properties, and applications of Quaternium-22,
with a focus on quantitative data and experimental methodologies relevant to researchers,
scientists, and drug development professionals.

Chemical Structure and Identification

Quaternium-22 is a complex quaternary ammonium compound that incorporates a
carbohydrate moiety.[1] Its chemical structure is characterized by a positively charged tetra-
substituted nitrogen atom.[1]

IUPAC Name: 2-hydroxyethyl-dimethyl-[3-[[(2R,3S,4R,5R)-2,3,4,5,6-
pentahydroxyhexanoyllamino]propyl]azanium chloride[4]
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Chemical Formula: C13H29CIN207[4]

Physicochemical and Toxicological Properties

Quaternium-22 is typically supplied as a 60% solids solution in water.[1][2] It is a clear, light

amber liquid with the following specifications.[2]

Physicochemical Data

Property

Value

Reference(s)

Molecular Weight

360.83 g/mol

[4]

Physical State

Clear, light amber liquid (as a

60% aqueous solution)

[2]

pH (60% solution) 40-5.0 [2]

Specific Gravity (at 25°C) 1.170-1.210 [2]
Soluble in water, 70% ethanol,
glycerine, propylene glycol,

Solubility and 70% sorbitol. Insoluble in [2]

>95% ethanol, isopropyl

myristate, and mineral oil.

Toxicological Data
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. Dosage/Conce
Test Species . Result Reference(s)
ntration
Non-toxic, LD50
Acute Oral Rat 64.0 cc/kg (6.0%  not achieved at 2]
a
Toxicity (LD50) solids) the highest dose
tested.
Slight irritant. No
28-Day Dermal ) other adverse
o Rabbit 0.5% _ [2]
Toxicity reactions were
found.
Minimal
Ocular Irritation Rabbit 8.5% conjunctival [2]
irritation.
No ocular
Ocular Irritation Rabbit 6.0% reactions [2]
observed.
Mutagenicity No evidence of 2]
(Ames Test) mutagenesis.
: 6% :
Skin ] ] ) Did not produce
o Guinea Pig (intracutaneous o [2]
Sensitization L sensitization.
injections)

Mechanism of Action

The primary mechanism of action of Quaternium-22 is based on electrostatic interaction. Hair
and skin surfaces carry a net negative charge due to the presence of amino acid residues in
keratin. As a cationic molecule, Quaternium-22 is attracted to these surfaces and forms a thin,
smooth film. This film neutralizes the negative charges, thereby reducing static electricity and
"fly-aways". It also provides lubrication, which aids in detangling and improves the texture of
the hair.
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Quaternium-22 Conditioning Effects
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Figure 1: Physicochemical interaction of Quaternium-22 with the hair shaft.

Experimental Protocols
Analysis of Impurities via Gas Chromatography

A gas chromatographic method is employed for the identification and quantification of
impurities in Quaternium-22, specifically 3-dimethylaminopropylamine (DMAPA) and ethylene
chlorohydrin (ECH).[2]

Methodology:

o Sample Preparation: A known weight of the Quaternium-22 sample is dissolved in a suitable
solvent. An internal standard is added for quantification.

e Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a
capillary column suitable for amine analysis is used.

o Chromatographic Conditions:

o Injector Temperature: Set to ensure volatilization of the sample without degradation.
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o Oven Temperature Program: A temperature gradient is used to separate the impurities
from the solvent and other components.

o Carrier Gas: Helium or nitrogen at a constant flow rate.

o Detector Temperature: Set higher than the final oven temperature to prevent
condensation.

e Quantification: The peak areas of the impurities are compared to the peak area of the
internal standard and calibrated against standard solutions of known concentrations.
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Figure 2: Workflow for impurity analysis of Quaternium-22 by Gas Chromatography.

Dermal Toxicity Study in Rabbits (28-Day)

This study evaluates the potential for skin irritation and systemic toxicity from repeated dermal
exposure to Quaternium-22.[2]

Methodology:
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o Test Animals: Healthy, young adult albino rabbits are used.

e Test Substance Preparation: Quaternium-22 is diluted to the desired concentration (e.g.,
0.5%) in a suitable vehicle, typically purified water.[2]

o Application: A specific area on the back of each rabbit is clipped free of hair. The test
substance is applied daily to the intact or abraded skin for 28 days. The site may be covered
with an occlusive patch.

» Observations: The application site is observed daily for signs of erythema (redness) and
edema (swelling), which are scored according to a standardized scale (e.g., Draize scale).
The animals are also monitored for any signs of systemic toxicity, including changes in body
weight, food consumption, and overall health.

o Pathology: At the end of the study, a full necropsy is performed, and selected organs are
examined histopathologically.

Ocular Irritation Study in Rabbits

This test assesses the potential of a substance to cause injury to the eye.[2]
Methodology:

o Test Animals: Albino rabbits are used due to their large, unpigmented irises, which facilitate
observation.

o Test Substance Instillation: A small volume (typically 0.1 mL) of the test substance (e.qg.,
6.0% or 8.5% Quaternium-22 solution) is instilled into the conjunctival sac of one eye of
each rabbit.[2] The other eye serves as a control.

o Observations: The eyes are examined for signs of irritation, including redness, swelling, and
discharge of the conjunctiva; opacity and ulceration of the cornea; and inflammation of the
iris. Observations are made at specific intervals (e.g., 1, 24, 48, and 72 hours) after
instillation.

e Scoring: The observed effects are scored using a standardized system to determine the
overall level of irritation.
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Safety and Regulatory Information

The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of Quaternium-
22 and concluded that it is safe for use in cosmetic products at concentrations up to 5% solids.
[1] Due to the presence of impurities from the manufacturing process, the CIR Expert Panel
recommended limits for 3-dimethylaminopropylamine (DMAPA) and ethylene chlorohydrin
(ECH) in the finished cosmetic product of 0.2% and 0.008%, respectively.[1]

There is a concern that Quaternium-22 may act as a nitrosating agent, potentially leading to
the formation of carcinogenic nitrosamines.[5] Nitrosamines can be formed when a nitrosating
agent reacts with a secondary or tertiary amine under certain conditions.
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Figure 3: Logical relationship of Quaternium-22 synthesis, impurities, and potential for
nitrosamine formation.

Conclusion

Quaternium-22 is a well-characterized cationic polymer with a strong safety profile for its
intended use in cosmetic and personal care products. Its primary functions as a conditioning,
antistatic, and film-forming agent are directly related to its molecular structure and cationic
charge. The provided quantitative data and experimental protocols offer a robust framework for
researchers and formulation scientists to understand and utilize this versatile ingredient
effectively and safely. Adherence to recommended concentration limits and monitoring for
potential impurities are critical for ensuring product safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cosmeticsinfo.org [cosmeticsinfo.org]

e 2. cir-reports.cir-safety.org [cir-reports.cir-safety.org]

» 3. atamankimya.com [atamankimya.com]

e 4. Quaternium 22 | C13H29CIN207 | CID 40138 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 5. toxno.com.au [toxno.com.au]

« To cite this document: BenchChem. [Quaternium-22 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198380#quaternium-22-chemical-structure-and-
properties]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1198380?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198380?utm_src=pdf-body
https://www.benchchem.com/product/b1198380?utm_src=pdf-body
https://www.benchchem.com/product/b1198380?utm_src=pdf-custom-synthesis
https://www.cosmeticsinfo.org/ingredient/quaternium-22/
https://cir-reports.cir-safety.org/view-attachment/?id=e027bd92-8d74-ec11-8943-0022482f06a6
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=2565&id2=11106
https://pubchem.ncbi.nlm.nih.gov/compound/Quaternium-22
https://www.toxno.com.au/toxins/substance_id_281.html
https://www.benchchem.com/product/b1198380#quaternium-22-chemical-structure-and-properties
https://www.benchchem.com/product/b1198380#quaternium-22-chemical-structure-and-properties
https://www.benchchem.com/product/b1198380#quaternium-22-chemical-structure-and-properties
https://www.benchchem.com/product/b1198380#quaternium-22-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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